N-benzyl-N,2-dimethyl-3-nitrobenzamide

• IUPAC Name: N-benzyl-N,2-dimethyl-3-nitrobenzamide
• InChI: InChI=1S/C16H16N2O3/c1-12-14(9-6-10-15(12)18(20)21)16(19)17(2)11-13-7-4-3-5-8-13/h3-10H,11H2,1-2H3
• InChI Key: NSJRVONEBIATAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)N(C)CC2=CC=CC=C2
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

N-benzyl-N,2-dimethyl-3-nitrobenzamide, also known as Bz-NMe2, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzamides family, which are known for their diverse biological activities. Bz-NMe2 has been shown to exhibit a range of biochemical and physiological effects, and has been used in a variety of laboratory experiments to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-benzyl-N,2-dimethyl-3-nitrobenzamide is not fully understood, but it is thought to involve the modulation of various signaling pathways within cells. N-benzyl-N,2-dimethyl-3-nitrobenzamide has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2), which are involved in the production of inflammatory mediators. It has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a key role in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects
N-benzyl-N,2-dimethyl-3-nitrobenzamide has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to possess antioxidant properties, which may help to protect cells from oxidative damage. N-benzyl-N,2-dimethyl-3-nitrobenzamide has also been shown to exhibit anti-inflammatory properties, which may help to reduce inflammation in the body. Additionally, N-benzyl-N,2-dimethyl-3-nitrobenzamide has been shown to possess anti-cancer properties, which may make it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

N-benzyl-N,2-dimethyl-3-nitrobenzamide has several advantages for use in laboratory experiments. This compound is relatively easy to synthesize, and is readily available from commercial sources. N-benzyl-N,2-dimethyl-3-nitrobenzamide is also relatively stable, and can be stored for extended periods of time without significant degradation. However, N-benzyl-N,2-dimethyl-3-nitrobenzamide does have some limitations for use in laboratory experiments. This compound is relatively insoluble in water, which can make it difficult to work with in aqueous solutions. Additionally, N-benzyl-N,2-dimethyl-3-nitrobenzamide has been shown to exhibit some cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-benzyl-N,2-dimethyl-3-nitrobenzamide. One area of interest is the potential use of this compound as a therapeutic agent for the treatment of cancer. Additional studies are needed to further elucidate the anti-cancer properties of N-benzyl-N,2-dimethyl-3-nitrobenzamide, and to determine the optimal dosing and delivery strategies for this compound. Another potential area of interest is the use of N-benzyl-N,2-dimethyl-3-nitrobenzamide as a neuroprotective agent. Further studies are needed to investigate the potential neuroprotective effects of N-benzyl-N,2-dimethyl-3-nitrobenzamide, and to determine the underlying mechanisms of action. Finally, additional studies are needed to investigate the potential use of N-benzyl-N,2-dimethyl-3-nitrobenzamide as a modulator of the immune system, and to determine the potential applications of this compound in the treatment of inflammatory and autoimmune diseases.

Synthesis Methods

N-benzyl-N,2-dimethyl-3-nitrobenzamide can be synthesized using a variety of methods, including the reaction of benzylamine with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. Other methods include the reaction of N,N-dimethylbenzylamine with 3-nitrobenzoyl chloride, or the reaction of benzyl chloride with N,N-dimethyl-3-nitrobenzamide in the presence of a base such as sodium hydroxide.

Scientific Research Applications

N-benzyl-N,2-dimethyl-3-nitrobenzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. N-benzyl-N,2-dimethyl-3-nitrobenzamide has also been investigated for its potential use as a neuroprotective agent, as well as its ability to modulate the immune system and enhance wound healing.